3,5-dimethyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3,5-dimethyl-N-[(4-methyl-2-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C17H17N3O3S/c1-10-4-5-14(15(9-10)20(22)23)18-17(24)19-16(21)13-7-11(2)6-12(3)8-13/h4-9H,1-3H3,(H2,18,19,21,24)
• InChI Key: OFKIIYIDTVMKQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC(=CC(=C2)C)C)[N+](=O)[O-]
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

3,5-dimethyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that belongs to the class of carbonic anhydrase inhibitors. Carbonic anhydrase is an enzyme that plays a crucial role in the regulation of acid-base balance in the body. The inhibition of carbonic anhydrase has been shown to be effective in the treatment of various medical conditions, including glaucoma, epilepsy, and altitude sickness.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide involves the inhibition of the activity of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton. The inhibition of carbonic anhydrase reduces the production of bicarbonate ions, which leads to a decrease in the pH of the extracellular fluid.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-dimethyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide are related to its inhibition of carbonic anhydrase. The compound has been shown to reduce the production of aqueous humor in the eye, which leads to a decrease in intraocular pressure. It has also been shown to reduce the activity of seizures in animal models, which suggests its potential use in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-dimethyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments include its specificity for carbonic anhydrase inhibition, its well-established synthesis method, and its potential therapeutic applications. The limitations include its potential toxicity and the need for further research to establish its efficacy in human clinical trials.

Future Directions

For research on 3,5-dimethyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide include the development of novel derivatives with improved efficacy and reduced toxicity. Further studies are needed to establish the compound's potential use in the treatment of other medical conditions, such as altitude sickness and cancer. The compound's mechanism of action also warrants further investigation to better understand its biochemical and physiological effects.

Scientific Research Applications

3,5-dimethyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in the treatment of glaucoma, a condition characterized by increased intraocular pressure. The compound works by inhibiting the activity of carbonic anhydrase in the ciliary body of the eye, which reduces the production of aqueous humor and lowers intraocular pressure.
The compound has also been studied for its potential use in the treatment of epilepsy. It has been shown to inhibit the activity of carbonic anhydrase in the brain, which reduces the production of bicarbonate ions and lowers the pH of the extracellular fluid. This decrease in pH has been shown to reduce the activity of seizures in animal models.